Cas no 1183750-48-2 (2-(4-Fluoro-3-methylphenyl)benzoic acid)

• Product Name: 2-(4-Fluoro-3-methylphenyl)benzoic acid
• CAS No: 1183750-48-2
• MF: C₁₄H₁₁FO₂
• MW: 230.234347581863
• MDL: MFCD12859247
• CID: 1039042
• PubChem ID: 53211134
• Update Time: 2025-05-27

2-(4-Fluoro-3-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4'-Fluoro-3'-methyl-[1,1'-biphenyl]-2-carboxylic acid
• 2-(4-fluoro-3-methylphenyl)benzoic acid
• 1183750-48-2
• 4'-Fluoro-3'-methyl[1,1'-biphenyl]-2-carboxylic acid
• DTXSID50681166
• EN300-5571106
• AKOS005820885
• CS-0209455
• BS-26225
• MFCD12859247
• 4'-Fluoro-3'-methyl-[1,1'-biphenyl]-2-carboxylicacid
• 2-(4-Fluoro-3-methylphenyl)benzoic acid

• MDL： MFCD12859247
• Inchi： 1S/C14H11FO2/c1-9-8-10(6-7-13(9)15)11-4-2-3-5-12(11)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： ROTAJIOMSNFATA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 230.07400
• Monoisotopic Mass: 230.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 346.2±27.0 °C at 760 mmHg
• Flash Point: 163.2±23.7 °C
• PSA: 37.30000
• LogP: 3.49930
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(4-Fluoro-3-methylphenyl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives